(2-Methyl-1,3-thiazol-4-yl)methanol
Overview
Description
“(2-Methyl-1,3-thiazol-4-yl)methanol” is a chemical compound with the molecular weight of 205.28 . It is also known by other names such as “3-(2-Methyl-1,3-thiazol-4-yl)benzyl alcohol” and "4-[3-(Hydroxymethyl)phenyl]-2-methyl-1,3-thiazole" .
Molecular Structure Analysis
The molecular structure of “(2-Methyl-1,3-thiazol-4-yl)methanol” can be represented by the SMILES stringCc1nc(cs1)-c2cccc(CO)c2 . The InChI code for this compound is 1S/C11H11NOS/c1-8-12-11(7-14-8)10-4-2-3-9(5-10)6-13/h2-5,7,13H,6H2,1H3 . Physical And Chemical Properties Analysis
“(2-Methyl-1,3-thiazol-4-yl)methanol” is a solid compound . It has a boiling point of 77.5-79.5°C . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
Antimicrobial Applications
Thiazole derivatives, including (2-Methyl-1,3-thiazol-4-yl)methanol, have been found to possess significant antimicrobial properties . These compounds can be used to develop new antimicrobial drugs with potentially fewer side effects compared to current treatments.
Anticancer Activity
Some thiazole derivatives exhibit potent anticancer activities. They can be incorporated into compounds that target specific cancer cells or pathways, offering a pathway for the development of novel anticancer drugs .
Anti-Diabetic Agents
Thiazole compounds have shown promise as anti-diabetic agents. They can play a role in the synthesis of drugs that help in regulating blood sugar levels, providing a new avenue for diabetes treatment .
Neuroprotective Properties
(2-Methyl-1,3-thiazol-4-yl)methanol derivatives can contribute to the regulation of central inflammation and may be used to control brain inflammation processes, which is crucial in the development of neuroprotective therapies .
Antihypertensive Effects
Thiazole derivatives have been associated with antihypertensive activity. This opens up possibilities for these compounds to be used in the management of high blood pressure .
Analgesic and Anti-Inflammatory
The compound has shown significant analgesic and anti-inflammatory activities, suggesting its use in pain management and inflammation control .
Antiviral and Antifungal Uses
Due to their structure, thiazole derivatives can be effective against various viral and fungal strains, leading to potential applications in antiviral and antifungal drug development .
Agricultural Chemicals
Thiazole derivatives are also used in the synthesis of agricultural chemicals, which include fungicides and insecticides, contributing to crop protection and yield improvement .
Safety and Hazards
“(2-Methyl-1,3-thiazol-4-yl)methanol” is considered hazardous. It may cause skin irritation, serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and washing hands thoroughly after handling .
Mechanism of Action
Target of Action
Thiazoles, the group to which this compound belongs, have been found to interact with a variety of biological targets .
Mode of Action
Thiazoles, in general, have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Biochemical Pathways
Thiazoles have been associated with a wide range of biological activities and are likely to interact with multiple biochemical pathways .
Pharmacokinetics
The bioavailability of this compound would be influenced by these properties, but specific details are currently unavailable .
Result of Action
Thiazoles have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
(2-methyl-1,3-thiazol-4-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NOS/c1-4-6-5(2-7)3-8-4/h3,7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRCIFTBSQKDYMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10441960 |
Source
|
| Record name | (2-methyl-1,3-thiazol-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10441960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methyl-1,3-thiazol-4-yl)methanol | |
CAS RN |
76632-23-0 |
Source
|
| Record name | (2-methyl-1,3-thiazol-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10441960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-methyl-1,3-thiazol-4-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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